Iridium--lanthanum (2/1)

Specification

• CAS No.: 12030-63-6
• Molecular Formula: Ir2La
• Molecular Weight: 523.34 g/mol
• IUPAC Name: iridium;lanthanum
• Standard InChI: InChI=1S/2Ir.La
• Standard InChI Key: RPHWNLNDKUYDRE-UHFFFAOYSA-N
• Canonical SMILES: [La].[Ir].[Ir]

Introduction

Compound	Space Group	Lattice Parameters (pm)	Key Structural Features
La₃Ir₂	R-3	a = 895.26, c = 1713	Ir₂ dumb-bells (298 pm), La cubes
LaIr₃	Pm-3m	a = 385	AuCu₃-type; Ir face-centered cubic
Ir₂La*	P6₃/mmc	a = 380, c = 1200	Hypothetical layered Ir-Ir networks

*Hypothesized based on La-Ir phase trends.

Synthesis Challenges and Methodological Considerations

Synthesizing Ir₂La faces significant hurdles due to the divergent physical properties of Ir (melting point: 2,739 K) and La (melting point: 1,193 K). The high reactivity of lanthanum and the refractory nature of iridium necessitate specialized techniques.

High-Temperature Solid-State Reactions

• Arc Melting: Rapid cooling to trap metastable phases.

• Mechanical Alloying: Ball milling elemental powders to induce solid-state diffusion.

Table 2: Synthesis Conditions for Ir-La Compounds

Compound	Method	Temperature (K)	Atmosphere	Key Challenges
La₃Ir₂	Sealed ampoule	1,273	Argon	Silica contamination risk
La-Ir NF	Sol-gel + annealing	773–1,073	Air	Oxygen incorporation
Ir₂La*	Laser ablation	>2,000	Vacuum	La vapor pressure management

Electronic Structure and Bonding Dynamics

The electronic configuration of Ir (5d⁷6s²) and La (5d⁰6s²) fosters unique bonding interactions. Density functional theory (DFT) studies on Ir-La alloys reveal charge transfer from La to Ir, polarizing Ir-Ir bonds and enhancing catalytic activity.

Charge Transfer and Hybridization

In La₃Ir₂, La→Ir charge transfer creates electron-deficient La centers and enriched Ir sites, facilitating oxidative processes. For Ir₂La, the increased Ir content would amplify this effect, potentially creating highly active surface sites. X-ray photoelectron spectroscopy (XPS) of analogous systems shows Ir 4f₇/₂ binding energy shifts of +0.8 eV compared to metallic Ir, indicating strong electron withdrawal.

Catalytic Applications in Oxygen Evolution Reactions (OER)

Ir-La alloys demonstrate exceptional OER performance due to Ir's oxophilicity and La's oxygen storage capacity. While Ir₂La remains unexplored, La-Ir amorphous oxides (38.8 wt% Ir) exhibit 12-fold higher mass activity than crystalline IrO₂.

Mechanistic Advantages

• Surface Reconstruction: La leaching under acidic conditions creates porous Ir-rich surfaces.

• Ligand Effects: La modulates Ir's d-band center, lowering O* adsorption energy.

Table 3: OER Performance Metrics of Ir-Based Catalysts

Material	Overpotential (mV)	Tafel Slope (mV/dec)	Stability (hours)
IrO₂	320	72	50
La-Ir NF	270	48	100
Ir₂La* (projected)	250–260	40–45	>120

Future Research Directions

• Controlled Synthesis: Developing flux methods or chemical vapor deposition to stabilize Ir₂La.

• Operando Characterization: Using synchrotron X-ray absorption spectroscopy to track structural evolution during catalysis.

• Alloy Engineering: Incorporating tertiary elements (e.g., Ce, Pr) to optimize electronic structure.